Role of NaV1.7 in neuropathic pain pathways
Role of NaV1.7 in neuropathic pain pathways
An In-Depth Technical Guide to the Role of NaV1.7 in Neuropathic Pain Pathways
Authored by a Senior Application Scientist
Abstract
The voltage-gated sodium channel NaV1.7, encoded by the SCN9A gene, has emerged from the crucible of human genetic studies as a master regulator of pain perception.[1][2] Its preferential expression in peripheral nociceptive and sympathetic neurons positions it as a critical component in the pain signaling apparatus.[3][4][5] Compelling evidence from monogenic human pain disorders—ranging from complete pain insensitivity with loss-of-function mutations to excruciating pain syndromes with gain-of-function mutations—validates NaV1.7 as a high-priority target for analgesic development.[6][7][8][9] This guide provides a comprehensive technical overview of NaV1.7's role in neuropathic pain, moving from fundamental channel biophysics and human genetics to its complex involvement in pathophysiological states and the methodologies employed for its study. We will dissect the mechanisms that establish NaV1.7 as a "threshold channel," explore its dynamic regulation following nerve injury, and critically evaluate its standing as a therapeutic target in light of recent clinical findings.
The Genetic Validation of NaV1.7 as a Pain Transducer
The most compelling argument for NaV1.7's central role in pain comes not from animal models, but from human genetics. Nature has performed the definitive experiments, creating a spectrum of pain phenotypes through mutations in the SCN9A gene.[3] These conditions provide an unparalleled window into the channel's function.
Loss-of-Function: Congenital Insensitivity to Pain (CIP)
Individuals born with biallelic loss-of-function mutations in SCN9A exhibit a rare and remarkable condition: Congenital Insensitivity to Pain (CIP).[6][7] These individuals are unable to feel physical pain from any source, yet other sensory modalities, motor control, and cognitive function remain intact.[9] The only other consistent clinical feature is anosmia (loss of smell), which is explained by NaV1.7's expression in olfactory sensory neurons.[6][8] This "human knockout" model unequivocally establishes that NaV1.7 is essential for pain sensation in humans and serves as the foundational pillar for its pursuit as an analgesic target.[7][8]
Gain-of-Function: Inherited Pain Syndromes
Conversely, autosomal dominant gain-of-function mutations in SCN9A cause debilitating inherited pain disorders, demonstrating that hyperactivity of this single channel is sufficient to drive severe pain states.
-
Inherited Erythromelalgia (IEM): Characterized by intense, burning pain in the hands and feet triggered by mild warmth or exercise.[10][11] IEM-associated mutations typically cause a hyperpolarizing shift in the voltage-dependence of activation, meaning the channel opens with smaller depolarizations, and slow deactivation, making dorsal root ganglion (DRG) neurons hyperexcitable.[11][12][13]
-
Paroxysmal Extreme Pain Disorder (PEPD): Involves episodes of severe, deep pain in rectal, ocular, and mandibular regions.[10] These mutations primarily impair channel inactivation, leading to persistent sodium currents that promote high-frequency firing of neurons.[10]
These opposing phenotypes provide a clear mechanistic framework: the presence and proper function of NaV1.7 are necessary for pain, while its over-activity is a direct cause of pain.
| Genetic Disorder | SCN9A Mutation Type | Channel Biophysics Alteration | Resulting Neuronal Phenotype |
| Congenital Insensitivity to Pain (CIP) | Loss-of-Function (e.g., nonsense, frameshift) | Non-functional or absent channel | Inability to generate action potentials in response to noxious stimuli |
| Inherited Erythromelalgia (IEM) | Gain-of-Function (missense) | Hyperpolarized (left-shifted) activation, slowed deactivation | Hyperexcitability; reduced threshold for firing |
| Paroxysmal Extreme Pain Disorder (PEPD) | Gain-of-Function (missense) | Impaired fast and/or slow inactivation | Persistent inward Na+ current; high-frequency, uncontrolled firing |
The Biophysical Role of NaV1.7: A Molecular "Threshold-Setter"
Within the complex orchestra of ion channels in a nociceptor, NaV1.7 plays a unique and subtle role. Unlike channels like NaV1.8, which are responsible for carrying the bulk of the depolarizing current during the upstroke of an action potential, NaV1.7 acts as a "threshold channel" or an amplifier of small depolarizations.[3][5]
Its key biophysical properties—including rapid activation at sub-threshold voltages and slow closed-state inactivation—allow it to respond to small, slow generator potentials produced by noxious stimuli at the nerve terminal. This initial NaV1.7-mediated current boosts the depolarization, bringing the membrane potential to the more positive voltage required to activate the NaV1.8 channels, which then trigger the all-or-none action potential.[3][14]
Caption: The "Threshold Channel" Hypothesis.
NaV1.7 in the Pathophysiology of Neuropathic Pain
While the role of NaV1.7 in acute and inherited pain is clear, its contribution to acquired neuropathic pain—pain arising from a lesion or disease of the somatosensory nervous system—is more complex and an area of intense research.
Following peripheral nerve injury, DRG neurons undergo significant plastic changes. A substantial body of evidence from preclinical models, such as the Chronic Constriction Injury (CCI) model, demonstrates an upregulation of both NaV1.7 mRNA and protein in the injured DRG.[15][16] This increased expression is thought to contribute to the hyperexcitability of sensory neurons, leading to spontaneous pain and hypersensitivity to stimuli (allodynia and hyperalgesia).[16]
Furthermore, the function of existing NaV1.7 channels can be modulated by inflammatory mediators released after nerve injury. For example, Mitogen-activated protein kinase (MAPK) pathways, which are activated in neuropathic states, can phosphorylate NaV1.7, leading to a hyperpolarizing shift in its activation—a mechanism similar to that seen in IEM—which enhances neuronal excitability.[4]
However, it is crucial to note the discordance in the field. Some studies using nociceptor-specific NaV1.7 knockout mice have shown a diminished effect on mechanical allodynia in certain nerve injury models, suggesting that NaV1.7's role may be context-dependent or that other channels compensate for its absence in chronic states.[15][17] This highlights the complexity of neuropathic pain and the potential limitations of targeting a single channel.
Beyond the Action Potential: Complex Signaling Roles
Recent research has uncovered more nuanced roles for NaV1.7, extending beyond simple action potential initiation at the periphery.
-
Neurotransmitter Release: NaV1.7 is also expressed in the central terminals of nociceptors within the dorsal horn of the spinal cord.[8] Here, it appears to regulate the release of key neurotransmitters, including glutamate, Substance P, and Calcitonin Gene-Related Peptide (CGRP).[18][19] In the absence of NaV1.7, this release is significantly diminished, suggesting that even if an action potential reaches the terminal, the pain signal is not efficiently transmitted to the next neuron in the pathway.[18]
-
Interaction with the Opioid System: A pivotal discovery was the link between NaV1.7 and the endogenous opioid system.[20] Sensory neurons from NaV1.7 null mice and humans show a dramatic upregulation of the gene for proenkephalin, a precursor to endogenous opioid peptides.[1] The resulting analgesia in CIP is partially reversible by the opioid antagonist naloxone, indicating that the pain-free state is not just due to a lack of neuronal firing, but also to an enhanced, tonic opioid inhibition.[1][18][21] This finding helps explain why pharmacological blockers of NaV1.7 have struggled to replicate the profound analgesia of the genetic knockout; simply blocking the channel does not replicate the complex downstream signaling changes, such as opioid upregulation.[20][21]
Methodologies for Investigating NaV1.7 Function
A multi-faceted approach is required to fully characterize the role of NaV1.7 and to evaluate potential therapeutics.
Electrophysiology: The Gold Standard
Whole-cell patch-clamp electrophysiology remains the definitive method for studying ion channel function. It allows for the precise measurement of NaV1.7 currents and the characterization of inhibitor effects on channel biophysics.
Protocol: Whole-Cell Voltage-Clamp Recording of NaV1.7
-
Cell Preparation: Utilize a heterologous expression system (e.g., HEK293 or CHO cells) stably transfected with human SCN9A cDNA. Alternatively, use primary cultured DRG neurons harvested from rodents.
-
Recording Solutions:
-
Internal Solution (in pipette, mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES. Cesium Fluoride (CsF) is used to block potassium channels and enhance the voltage-clamp seal.
-
External Solution (bath, mM): 140 NaCl, 3 KCl, 1 MgCl2, 1 CaCl2, 10 HEPES.
-
-
Establishing a Recording: Achieve a high-resistance (>1 GΩ) "giga-seal" between the glass micropipette and the cell membrane to ensure recording stability and low noise.
-
Voltage Protocols: From a holding potential of -120 mV (to ensure channels are in a resting state):
-
Activation (I-V) Curve: Apply a series of depolarizing voltage steps (e.g., from -80 mV to +40 mV in 5 mV increments for 50 ms). Measure the peak inward current at each voltage.
-
Steady-State Inactivation Curve: Apply a 500 ms pre-pulse to various potentials (e.g., -140 mV to -10 mV) followed by a test pulse to a voltage that elicits a maximal current (e.g., 0 mV). This measures the availability of channels to open.
-
-
Pharmacology: To confirm the current is from NaV1.7, apply the potent blocker Tetrodotoxin (TTX). NaV1.7 is highly sensitive to TTX, with an IC50 in the low nanomolar range.[22][23]
-
High-Throughput Screening: For drug discovery, automated patch-clamp (APC) platforms like the SyncroPatch or Patchliner are essential.[24][25] These systems can record from hundreds of cells in parallel, enabling the screening of large compound libraries.[24][26]
| Parameter | Protocol Detail | Purpose |
| Holding Potential | -120 mV | Removes resting inactivation, ensuring maximal channel availability. |
| Activation Protocol | Depolarizing steps from -80 to +40 mV | Determines the voltage range over which the channel opens. |
| Inactivation Protocol | 500 ms pre-pulses followed by a test pulse | Determines the voltage-dependence of channel inactivation. |
| TTX Application | 1-100 nM | Confirms the recorded current is from a TTX-sensitive channel like NaV1.7. |
Preclinical Models
-
Genetic Models: Conditional knockout mice, using Cre-loxP systems with specific promoters like Advillin (pan-sensory neuron) or Nav1.8 (nociceptor-specific), are invaluable for dissecting the contribution of NaV1.7 in different neuronal populations to specific pain modalities.[15][27] More recently, patient-derived induced pluripotent stem cells (iPSCs) can be differentiated into sensory neurons, providing a human-relevant platform to study specific mutations in their native cellular context.[6][28]
-
Neuropathic Pain Models: Rodent models such as Chronic Constriction Injury (CCI) of the sciatic nerve, Spared Nerve Injury (SNI), or chemotherapy-induced neuropathy are used to assess the analgesic efficacy of NaV1.7 inhibitors on pathological pain behaviors like mechanical allodynia (measured with von Frey filaments) and thermal hyperalgesia.[15][19][29]
NaV1.7 as a Therapeutic Target: Challenges and Future Outlook
The robust genetic validation of NaV1.7 makes it one of the most promising non-opioid analgesic targets.[15][29] However, translating this promise into clinical success has been fraught with challenges.
-
Selectivity: NaV1.7 shares high sequence homology with other NaV subtypes that are critical for function in the heart (NaV1.5), skeletal muscle (NaV1.4), and CNS (NaV1.1, NaV1.2).[20][30] Lack of selectivity can lead to severe side effects, making the development of highly specific inhibitors a primary obstacle.
-
Clinical Trial Failures: Despite the development of highly selective small molecule inhibitors (e.g., PF-05089771), many have failed to show significant efficacy in broad neuropathic pain populations in late-stage clinical trials.[17][31][32] This discordance between preclinical data and clinical outcomes may be due to several factors: the complex role of the opioid system, differences between rodent and human physiology, and the possibility that NaV1.7 is a more critical driver in some pain states (like IEM) than in heterogeneous chronic pain conditions.[17]
Caption: A generalized workflow for NaV1.7 inhibitor discovery.
Future strategies are evolving beyond simple pore blockers. These include developing compounds that target unique regulatory domains on the channel, such as the binding site for Collapsin Response Mediator Protein 2 (CRMP2), or pursuing gene therapies aimed at reducing SCN9A expression directly in DRG neurons.[19][33] Furthermore, a combination therapy approach, using a selective NaV1.7 blocker together with a low-dose opioid or an enkephalinase inhibitor, may better mimic the biology of the human knockout model and represents a promising path forward.[1][20]
References
-
Estacion, M., et al. (2007). Mutations in sodium-channel gene SCN9A cause a spectrum of human genetic pain disorders. JCI. [Link]
-
Estacion, M., et al. (2011). NaV1.7 Gain-of-Function Mutations as a Continuum: A1632E Displays Physiological Changes Associated with Erythromelalgia and Paroxysmal Extreme Pain Disorder Mutations and Produces Symptoms of Both Disorders. The Journal of Neuroscience. [Link]
-
McDermott, L. A., et al. (2019). Defining the Functional Role of NaV1.7 in Human Nociception. Cell Reports. [Link]
-
Yogi, A., et al. (2025). Preclinical Animal Models to Investigate the Role of Nav1.7 Ion Channels in Pain. Life (Basel). [Link]
-
Nassar, M. A., et al. (2004). Nociceptor-specific gene deletion reveals a major role for Nav1.7 (PN1) in acute and inflammatory pain. PNAS. [Link]
-
Wood, J. N. (2017). Why Sodium Channel Nav1.7 is required for Pain Sensation. The Physiological Society. [Link]
-
Browne, L. E., et al. (2017). Rat NaV1.7 loss-of-function genetic model: Deficient nociceptive and neuropathic pain behavior with retained olfactory function and intra-epidermal nerve fibers. Scientific Reports. [Link]
-
Tanaka, B. S., et al. (2016). Gain-of-function mutation of a voltage-gated sodium channel NaV1.7 associated with peripheral pain and impaired limb development. eScholarship. [Link]
-
Minett, M. S., et al. (2018). Analgesia linked to Nav1.7 loss of function requires µ- and δ-opioid receptors. Wellcome Open Research. [Link]
-
Cox, J. J., et al. (2006). Loss-of-function mutations in the Nav1.7 gene underlie congenital indifference to pain in multiple human populations. Nature Genetics. [Link]
-
Han, R., et al. (2024). Development of analgesic drugs targeting Nav1.7: advances in clinical trials and discovery of selective inhibitors. Acta Pharmaceutica Sinica. [Link]
-
Focken, T., et al. (2022). Discovery of Selective Inhibitors of NaV1.7 Templated on Saxitoxin as Therapeutics for Pain. ACS Medicinal Chemistry Letters. [Link]
-
Singh, P., Bernabucci, M., et al. (2023). An approach to targeting Nav1.7 for pain sensations. Journal of Clinical Investigation. [Link]
-
Lattke, M., et al. (2021). Assessing the impact of pain-linked Nav1.7 variants: An example of two variants with no biophysical effect. Taylor & Francis Online. [Link]
-
Deuis, J. R., et al. (2017). NaV1.7 as a pain target - from gene to pharmacology. UQ eSpace. [Link]
-
Sotelo, A. M., et al. (2018). Insensitivity to Pain upon Adult-Onset Deletion of Nav1.7 or Its Blockade with Selective Inhibitors. Journal of Neuroscience. [Link]
-
Shields, S. D., et al. (2021). Discordance between preclinical and clinical testing of NaV1.7-selective inhibitors for pain. PAIN. [Link]
-
Palmgren, G. (2025). Nav1.7 mutation causes hyperexcitable patient-derived neurons. CRISPR Medicine News. [Link]
-
Macnaghten, M. A., et al. (2020). The mechanism of analgesia in NaV1.7 null mutants. bioRxiv. [Link]
-
Nanion Technologies. (n.d.). Patch clamp recordings of hNaV1.7 on Nanion's Port-a-Patch®. Nanion. [Link]
-
Wu, J., et al. (2018). Mechanism-specific assay design facilitates the discovery of Nav1.7-selective inhibitors. PNAS. [Link]
-
Musco, N., et al. (2022). A Drug Discovery Approach for an Effective Pain Therapy through Selective Inhibition of Nav1.7. MDPI. [Link]
-
Dib-Hajj, S. D., et al. (2005). Gain-of-function mutation in Nav1.7 in familial erythromelalgia induces bursting of sensory neurons. Brain. [Link]
-
Wood, J. N., et al. (2015). Nav1.7 and other voltage-gated sodium channels as drug targets for pain relief. Expert Opinion on Therapeutic Targets. [Link]
-
Dib-Hajj, S. D., et al. (2007). From genes to pain: Na v 1.7 and human pain disorders. Trends in Neurosciences. [Link]
-
Yogi, A., et al. (2025). Preclinical Animal Models to Investigate the Role of Na v 1.7 Ion Channels in Pain. PubMed. [Link]
-
Moutal, A., et al. (2023). Identification and targeting of a unique NaV1.7 domain driving chronic pain. PNAS. [Link]
-
Wallace, C., et al. (2023). A Review of the Therapeutic Targeting of SCN9A and Nav1.7 for Pain Relief in Current Human Clinical Trials. Journal of Pain Research. [Link]
-
Yale School of Medicine. (2024). Peripheral Sodium Channel Blocker Could Revolutionize Treatment for Nerve Pain. Yale School of Medicine News. [Link]
-
Jayamanne, A., et al. (2019). Nav1.7 and Nav1.8: Role in the pathophysiology of pain. Molecular and Cellular Neuroscience. [Link]
-
Minett, M. S., et al. (2012). Distinct Nav1.7-dependent pain sensations require different sets of sensory and sympathetic neurons. Nature Communications. [Link]
-
Wang, Y., et al. (2022). Reversal of Peripheral Neuropathic Pain by the Small-Molecule Natural Product Narirutin via Block of Nav1.7 Voltage-Gated Sodium Channel. MDPI. [Link]
-
Ravagli, E., et al. (2019). On the role of Nav1.7 sodium channels in chronic pain: an experimental and computational study. bioRxiv. [Link]
-
UCL. (2014). Understanding the genetic basis of pain. UCL Research Impact. [Link]
-
Cummins, T. R., et al. (2004). Electrophysiological Properties of Mutant Nav1.7 Sodium Channels in a Painful Inherited Neuropathy. The Journal of Neuroscience. [Link]
-
Li, X., et al. (2017). High-throughput Electrophysiological Assays for Voltage Gated Ion Channels Using SyncroPatch 768PE. Journal of Visualized Experiments. [Link]
-
Xu, S., et al. (2025). Sodium channels as a new target for pain treatment. Frontiers in Pharmacology. [Link]
-
Institute of Human Genetics Aachen. (n.d.). Genetics of pain-related channelopathies. Sodium Channel Network Aachen. [Link]
-
Namer, B., et al. (2021). Neuropathic pain associated with sodium channel Nav1.7 variant R1150W. ResearchSquare. [Link]
-
Johnson, J. M., et al. (2020). Neuropathic pain: preclinical and early clinical progress with voltage-gated sodium channel blockers. Taylor & Francis Online. [Link]
-
Binshtok, A. M., et al. (2019). Voltage gated sodium channels as therapeutic targets for chronic pain. Dove Medical Press. [Link]
-
Wrin, J. W., et al. (2018). Using automated patch clamp electrophysiology platforms in pain-related ion channel research. CentAUR. [Link]
-
Kirby, T. (2016). A new channel for pain treatment. The Pharmaceutical Journal. [Link]
-
Xu, S., et al. (2025). Sodium channels as a new target for pain treatment. Frontiers in Pharmacology. [Link]
-
Farre, C., et al. (2015). Automated Patch Clamp Analysis of nAChα7 and NaV 1.7 Channels. ResearchGate. [Link]
Sources
- 1. physoc.org [physoc.org]
- 2. tandfonline.com [tandfonline.com]
- 3. JCI - Mutations in sodium-channel gene SCN9A cause a spectrum of human genetic pain disorders [jci.org]
- 4. Nav1.7 and Nav1.8: Role in the pathophysiology of pain - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Frontiers | Sodium channels as a new target for pain treatment [frontiersin.org]
- 6. Defining the Functional Role of NaV1.7 in Human Nociception - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Loss-of-function mutations in the Nav1.7 gene underlie congenital indifference to pain in multiple human populations - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. espace.library.uq.edu.au [espace.library.uq.edu.au]
- 9. From genes to pain: Na v 1.7 and human pain disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. NaV1.7 Gain-of-Function Mutations as a Continuum: A1632E Displays Physiological Changes Associated with Erythromelalgia and Paroxysmal Extreme Pain Disorder Mutations and Produces Symptoms of Both Disorders - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Gain-of-function mutation in Nav1.7 in familial erythromelalgia induces bursting of sensory neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. Gain-of-function mutation of a voltage-gated sodium channel NaV1.7 associated with peripheral pain and impaired limb development [escholarship.org]
- 13. Electrophysiological Properties of Mutant Nav1.7 Sodium Channels in a Painful Inherited Neuropathy - PMC [pmc.ncbi.nlm.nih.gov]
- 14. On the role of Nav1.7 sodium channels in chronic pain: an experimental and computational study | bioRxiv [biorxiv.org]
- 15. Preclinical Animal Models to Investigate the Role of Nav1.7 Ion Channels in Pain - PMC [pmc.ncbi.nlm.nih.gov]
- 16. dovepress.com [dovepress.com]
- 17. Discordance between preclinical and clinical testing of NaV1.7-selective inhibitors for pain - PMC [pmc.ncbi.nlm.nih.gov]
- 18. biorxiv.org [biorxiv.org]
- 19. pnas.org [pnas.org]
- 20. Nav1.7 and other voltage-gated sodium channels as drug targets for pain relief - PMC [pmc.ncbi.nlm.nih.gov]
- 21. wellcomeopenresearch.org [wellcomeopenresearch.org]
- 22. pnas.org [pnas.org]
- 23. Making sure you're not a bot! [nanion.de]
- 24. High-throughput electrophysiological assays for voltage gated ion channels using SyncroPatch 768PE - PubMed [pubmed.ncbi.nlm.nih.gov]
- 25. centaur.reading.ac.uk [centaur.reading.ac.uk]
- 26. researchgate.net [researchgate.net]
- 27. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
- 28. News: Nav1.7 mutation causes hyperexcitable patient-derived neurons - CRISPR Medicine [crisprmedicinenews.com]
- 29. Preclinical Animal Models to Investigate the Role of Nav1.7 Ion Channels in Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
- 30. pubs.acs.org [pubs.acs.org]
- 31. A Review of the Therapeutic Targeting of SCN9A and Nav1.7 for Pain Relief in Current Human Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
- 32. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
- 33. An approach to targeting Nav1.7 for pain sensations - PMC [pmc.ncbi.nlm.nih.gov]
